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Compound of Interest

Compound Name: 4-Amino-N-ethylbenzamide

Cat. No.: B1268411 Get Quote

Introduction

4-Amino-N-ethylbenzamide is a chemical intermediate with potential applications in the

synthesis of pharmaceuticals and other organic molecules. Accurate and reliable analytical

methods are crucial for its quantification and purity assessment, particularly in research,

development, and quality control settings. This application note details a robust reversed-phase

high-performance liquid chromatography (RP-HPLC) method for the quantitative determination

of 4-Amino-N-ethylbenzamide. The method is designed to be simple, accurate, and precise,

making it suitable for routine analysis.

Principle

The method utilizes reversed-phase chromatography, where the stationary phase is a nonpolar

C18 column, and the mobile phase is a polar mixture of an organic solvent (acetonitrile) and an

aqueous buffer. 4-Amino-N-ethylbenzamide, being a moderately polar compound, is retained

on the column and subsequently eluted by the mobile phase. Detection is achieved using a UV

detector at a wavelength where the analyte exhibits significant absorbance.

Experimental Protocols
1. Instrumentation and Materials

HPLC System: A standard HPLC system equipped with a binary or quaternary pump, an

autosampler, a column oven, and a UV-Vis or Photodiode Array (PDA) detector.
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Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

Chemicals and Reagents:

4-Amino-N-ethylbenzamide reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade or purified to 18.2 MΩ·cm)

Potassium dihydrogen phosphate (KH₂PO₄) (AR grade)

Orthophosphoric acid (AR grade)

2. Preparation of Solutions

Mobile Phase Preparation (20 mM Potassium Dihydrogen Phosphate Buffer, pH 3.0):

Weigh 2.72 g of KH₂PO₄ and dissolve it in 1000 mL of HPLC grade water.

Adjust the pH to 3.0 with orthophosphoric acid.

Filter the buffer solution through a 0.45 µm membrane filter.

Diluent: Prepare a mixture of Acetonitrile and Water (50:50, v/v).

Standard Stock Solution (1000 µg/mL):

Accurately weigh approximately 25 mg of 4-Amino-N-ethylbenzamide reference

standard into a 25 mL volumetric flask.

Add about 15 mL of diluent and sonicate to dissolve.

Make up the volume to 25 mL with the diluent.

Calibration Standards: Prepare a series of calibration standards by serially diluting the stock

solution with the diluent to achieve concentrations in the range of 1 - 100 µg/mL.
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3. Sample Preparation

Accurately weigh a sample containing 4-Amino-N-ethylbenzamide.

Dissolve the sample in the diluent to obtain a theoretical concentration within the calibration

range (e.g., 50 µg/mL).

Filter the sample solution through a 0.45 µm syringe filter before injection.[1]

4. Chromatographic Conditions

Parameter Condition

Column C18 (250 mm x 4.6 mm, 5 µm)

Mobile Phase
Acetonitrile : 20 mM KH₂PO₄ Buffer (pH 3.0)

(40:60, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

Detection Wavelength 254 nm

Run Time 10 minutes

Method Validation
The analytical method was validated according to the International Council for Harmonisation

(ICH) guidelines.[2]

Specificity: The specificity of the method was evaluated by analyzing a blank (diluent) and a

placebo sample. No interfering peaks were observed at the retention time of 4-Amino-N-
ethylbenzamide.

Linearity: The linearity was established by analyzing a series of six concentrations of the

standard solution ranging from 1 to 100 µg/mL. The correlation coefficient (R²) was found to

be > 0.999.
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Accuracy (Recovery): The accuracy was determined by the standard addition method at

three different concentration levels (80%, 100%, and 120% of the target concentration). The

recovery was found to be within 98.0 - 102.0%.

Precision:

System Precision: The system precision was evaluated by six replicate injections of a

standard solution, and the relative standard deviation (%RSD) of the peak areas was

calculated.

Method Precision: The method precision was assessed by analyzing six independent

sample preparations. The %RSD was found to be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD and LOQ were

determined based on the signal-to-noise ratio (S/N). The LOD was determined to be the

concentration with an S/N ratio of 3:1, and the LOQ was determined to be the concentration

with an S/N ratio of 10:1.

Robustness: The robustness of the method was evaluated by intentionally varying critical

parameters such as the mobile phase composition (±2%), pH of the mobile phase (±0.2),

and column temperature (±2°C). The method was found to be robust for these small

variations.

Data Presentation
Table 1: System Suitability Parameters

Parameter Acceptance Criteria Observed Value

Tailing Factor ≤ 2.0 1.2

Theoretical Plates ≥ 2000 7500

%RSD of Peak Areas ≤ 2.0% 0.8%

Table 2: Method Validation Summary
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Parameter Result

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (R²) 0.9995

Accuracy (% Recovery) 99.5% - 101.2%

Precision (%RSD) < 1.5%

LOD 0.2 µg/mL

LOQ 0.6 µg/mL

Retention Time Approximately 5.2 min

Mandatory Visualization
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Caption: Experimental workflow for the HPLC quantification of 4-Amino-N-ethylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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